Cas no 2247380-92-1 ((1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE)

(1R,2R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate is a chiral bicyclic sulfonate ester derived from camphor, exhibiting high stereochemical purity due to its defined (1R,2R,4R) configuration. This compound serves as a valuable intermediate in organic synthesis, particularly in asymmetric reactions where enantioselectivity is critical. The presence of the 4-methylbenzenesulfonate (tosylate) group enhances its reactivity as a leaving group, facilitating nucleophilic substitution reactions. Its rigid bicyclic framework contributes to stability and controlled reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. The product’s well-defined structure ensures reproducibility in synthetic pathways, while its lipophilic nature aids in solubility in nonpolar solvents.
(1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE structure
2247380-92-1 structure
Product Name:(1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE
CAS No:2247380-92-1
MF:C17H24O3S
MW:308.435664176941
CID:5740739
PubChem ID:129360465
Update Time:2025-10-28

(1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

    • WS-00670
    • (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate
    • (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl4-methylbenzenesulfonate
    • 2247380-92-1
    • W13337
    • Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 2-(4-methylbenzenesulfonate), (1R,2R,4R)-
    • (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE
    • Inchi: 1S/C17H24O3S/c1-12-5-7-14(8-6-12)21(18,19)20-15-11-13-9-10-17(15,4)16(13,2)3/h5-8,13,15H,9-11H2,1-4H3/t13-,15-,17+/m1/s1
    • InChI Key: POEHXTIXLPAOGL-UNEWFSDZSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H]1C[C@H]2CC[C@]1(C)C2(C)C

Computed Properties

  • Exact Mass: 308.14461580g/mol
  • Monoisotopic Mass: 308.14461580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 405.4±14.0 °C(Predicted)

(1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE Pricemore >>

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Additional information on (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE

Introduction to (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE (CAS No. 2247380-92-1)

The compound (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE, identified by its CAS number 2247380-92-1, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic sulfonates, characterized by its fused ring system and functionalized sulfonate group, which contribute to its distinct chemical and biological properties.

At the core of this compound's structure lies a bicyclo[2.2.1]heptane backbone, which is a bicyclic saturated hydrocarbon with a specific stereochemical configuration denoted by the (1R,2R,4R) nomenclature. This stereochemistry is crucial as it influences the compound's interactions with biological targets, particularly enzymes and receptors. The presence of three methyl groups at the 1, 7, and 7 positions further modifies the electronic and steric properties of the molecule, making it a versatile scaffold for drug discovery.

The sulfonate group at the 4-position of the benzene ring introduces a polar and negatively charged moiety, enhancing the compound's solubility in polar solvents and its potential for interaction with charged biological targets. This feature is particularly relevant in medicinal chemistry, where charge distribution often dictates binding affinity and selectivity. The combination of these structural elements makes (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE (CAS No. 2247380-92-1) an intriguing candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets with greater accuracy. Studies have suggested that the rigid bicyclic core and the strategically placed sulfonate group may facilitate specific interactions with proteins involved in metabolic pathways and signal transduction. These insights are derived from high-resolution crystal structures of protein-ligand complexes, which have provided valuable information about the compound's binding affinity and selectivity.

In addition to its structural complexity, (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE (CAS No. 2247380-92-1) exhibits interesting pharmacokinetic properties that make it an attractive candidate for drug development. Preliminary studies indicate that this compound has favorable solubility characteristics in both aqueous and organic media, which is essential for formulation development in pharmaceuticals. Furthermore, its stability under various conditions suggests potential for long-term storage and transportation without degradation.

The sulfonate moiety in particular has been extensively studied for its role in enhancing bioavailability and reducing metabolic clearance rates in drug molecules. This property has been exploited in several marketed drugs where sulfonate groups are integrated into the molecular structure to improve pharmacokinetic profiles. The presence of this group in (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE (CAS No. 2247380-92-1) may contribute to its potential as a lead compound for further medicinal chemistry optimization.

Current research is focused on exploring the therapeutic potential of this compound in various disease models. Initial studies have hinted at its efficacy in modulating pathways associated with inflammation and pain management. The unique structural features of this molecule allow it to interact with multiple targets simultaneously, which is a desirable trait in polypharmacological approaches to treat complex diseases such as cancer and neurodegenerative disorders.

The stereochemical purity of (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE (CAS No. 2247380-92-1) is another critical factor that influences its biological activity. Enantiomeric purity is essential in drug development as different stereoisomers can exhibit vastly different pharmacological effects due to their distinct interactions with biological systems. Advanced synthetic techniques have been employed to ensure high enantiomeric purity during the synthesis of this compound.

Future directions in research may involve exploring derivative compounds generated by modifying specific functional groups within the molecular framework of (1R,2R,4R)-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-METHYLBENZENESULFONATE (CAS No. 2247380-92-1). By systematically altering substituents such as hydroxyl or amine groups on the benzene ring or replacing methyl groups with other functional moieties like alcohols or amines; researchers can fine-tune its pharmacological properties to achieve enhanced efficacy or selectivity against specific disease targets.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the identification of promising candidates like (1R,( R,) - ) - ) - ) - ) - ) - ) - ) - ) -) -) -) -) -) -) -) -BICYCLO[).

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